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Compound of Interest

Compound Name: FD-1080
Cat. No.: B15553411
Get Quote
\ J

For researchers, scientists, and drug development professionals utilizing the near-infrared
(NIR-1I) fluorophore FD-1080, adherence to proper disposal protocols is paramount for
ensuring laboratory safety and environmental compliance. This guide provides essential, step-
by-step information for the safe handling and disposal of FD-1080, its solutions, and
contaminated materials.

It is crucial to distinguish FD-1080, a heptamethine cyanine dye used in in vivo imaging, from
the highly toxic pesticide sodium fluoroacetate, sometimes referred to as "1080." The disposal
procedures for these two substances are vastly different. This document pertains exclusively to
the fluorophore FD-1080.

Key Safety and Handling Information

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) provided by the manufacturer. The following table summarizes key safety information for
FD-1080.
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Property Information Source
Chemical Name FD-1080 MedchemExpress
Appearance Solid MedchemExpress
4°C, sealed storage, away
from moisture and light. In
Storage MedchemExpress

solvent: -80°C for 6 months;
-20°C for 1 month.

) ) Wear protective gloves,
Personal Protective Equipment

(PPE)

clothing, and eye/face

protection.

General Laboratory Practice

Step-by-Step Disposal Procedu

res

The proper disposal of FD-1080 and its associated waste should be conducted in accordance
with institutional and local regulations for chemical waste. The following workflow provides a

general guideline.

Waste Preparation Containment

——»|

Sharps (Needles, etc.) }—b{ Place in Puncture-Resistant Sharps Container }7

Final Disposal

Arrange for Chemical Waste Pickup H Follow Institutional & Local Regulations

Segregate FD-1080 Waste ‘ Liquid Waste (Solutions) }—»‘ Use Designated Chemical Waste Containers }—»

Solid Waste (Gloves, Tubes, etc.) }—P{ Place in Labeled, Leak-Proof Containers }7
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Figure 1. General workflow for the proper disposal of FD-1080 waste, from segregation to final
disposal.

Experimental Protocols for Waste Neutralization (If
Applicable)

The Safety Data Sheet for FD-1080 does not typically provide specific chemical neutralization
protocols. Therefore, chemical treatment of FD-1080 waste is not recommended without
explicit guidance from the manufacturer or your institution's environmental health and safety
(EHS) department. The primary method of disposal is through designated chemical waste
streams.

Logical Relationships in FD-1080 Waste
Management

Effective management of FD-1080 waste relies on a clear understanding of the relationships
between different types of waste and the appropriate disposal pathways.
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Types of FD-1080 Waste
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Figure 2. Logical flow demonstrating the relationship between FD-1080 waste types, their
designated containers, and the final disposal route.

Summary of Key Disposal Considerations
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Consideration

Guideline

Waste Segregation

Always segregate FD-1080 waste from general
laboratory trash and other chemical waste
streams unless otherwise directed by your EHS

department.

Labeling

Clearly label all waste containers with "FD-1080
Waste" and any other required hazard

information.

Container Integrity

Ensure all waste containers are in good

condition, properly sealed, and do not leak.

Regulatory Compliance

Adhere to all federal, state, and local regulations
for hazardous waste disposal. Consult your
institution's EHS department for specific

guidance.

Emergency Procedures

In case of a spill, follow the procedures outlined
in the FD-1080 SDS. Generally, this involves
containing the spill, cleaning the area with
appropriate absorbent materials, and disposing

of the cleanup materials as hazardous waste.

By following these procedures, researchers can ensure the safe and responsible disposal of

FD-1080, contributing to a secure laboratory environment and minimizing environmental

impact. Always prioritize safety and consult your institution's safety professionals for any

specific questions or concerns.

e To cite this document: BenchChem. [Proper Disposal of FD-1080: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553411/docs#proper-disposal-of-fd-1080-a-guide-

for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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